3-methyl-N-(2,3,4-trifluorophenyl)benzamide

• IUPAC Name: 3-methyl-N-(2,3,4-trifluorophenyl)benzamide
• InChI: InChI=1S/C14H10F3NO/c1-8-3-2-4-9(7-8)14(19)18-11-6-5-10(15)12(16)13(11)17/h2-7H,1H3,(H,18,19)
• InChI Key: NKCXRSOCVRNFDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(C(=C(C=C2)F)F)F
• Molecular Formula: C14H10F3NO
• Molecular Weight: 265.23 g/mol

Description

3-methyl-N-(2,3,4-trifluorophenyl)benzamide, also known as TFB, is a chemical compound that belongs to the class of amides. It is a white crystalline powder that is soluble in organic solvents like chloroform and methanol. TFB has been used in various scientific research studies due to its unique properties and potential applications.

Scientific Research Applications

3-methyl-N-(2,3,4-trifluorophenyl)benzamide has been used in various scientific research studies due to its potential applications in different fields. One of the significant applications of this compound is in the development of new drugs. This compound has shown promising results in inhibiting the growth of cancer cells, making it a potential candidate for developing anticancer drugs. This compound has also been used in the development of new antibiotics due to its ability to inhibit bacterial growth. Additionally, this compound has been studied for its potential applications in the treatment of Alzheimer's disease and other neurological disorders.

Mechanism of Action

The mechanism of action of 3-methyl-N-(2,3,4-trifluorophenyl)benzamide is not well understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in gene expression and cell growth. This compound has also been shown to inhibit the activity of the protein kinase CK2, which is involved in cell signaling and regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to inhibit the growth of bacteria by disrupting their cell membranes. In vivo studies have shown that this compound has potential applications in the treatment of neurological disorders like Alzheimer's disease by reducing the accumulation of beta-amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

3-methyl-N-(2,3,4-trifluorophenyl)benzamide has various advantages and limitations for lab experiments. One of the significant advantages of this compound is its potential applications in developing new drugs for cancer and bacterial infections. This compound is also relatively easy to synthesize, making it readily available for research studies. However, one of the limitations of this compound is its limited solubility in water, which can make it challenging to use in certain experiments. Additionally, the mechanism of action of this compound is not well understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several potential future directions for research studies involving 3-methyl-N-(2,3,4-trifluorophenyl)benzamide. One of the significant future directions is the development of new drugs based on this compound for the treatment of cancer and bacterial infections. Additionally, further research is needed to understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders like Alzheimer's disease. Further studies are also needed to investigate the potential side effects of this compound and its interactions with other drugs and compounds.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research studies. This compound has potential applications in the development of new drugs for cancer and bacterial infections and the treatment of neurological disorders like Alzheimer's disease. While the mechanism of action of this compound is not well understood, further research is needed to investigate its effects and potential applications.

Synthesis Methods

The synthesis of 3-methyl-N-(2,3,4-trifluorophenyl)benzamide involves the reaction of 3-methylbenzoic acid with 2,3,4-trifluoroaniline in the presence of a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-(dimethylamino)pyridine (DMAP). The reaction yields this compound as a white crystalline solid with a yield of around 60-70%.